N-(2-ethyl-6-methylphenyl)butanamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)butanamide
• InChI: InChI=1S/C13H19NO/c1-4-7-12(15)14-13-10(3)8-6-9-11(13)5-2/h6,8-9H,4-5,7H2,1-3H3,(H,14,15)
• InChI Key: VFDISZVFEXOTRM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C=CC=C1CC)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-(2-ethyl-6-methylphenyl)butanamide, also known as N-ethyl-6-methyl-2-(4-methylpiperazin-1-yl)nicotinamide, is a chemical compound that is used in scientific research for its potential therapeutic properties. It belongs to the class of compounds known as nicotinamide derivatives, and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-ethyl-6-methylphenyl)butanamide is not fully understood, but it is believed to act on several pathways involved in neurodegeneration and inflammation. It may modulate the activity of enzymes involved in the production of reactive oxygen species, which can damage neurons and contribute to neurodegeneration. It may also inhibit the activation of microglia, immune cells in the brain that can contribute to inflammation and neuronal damage.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which can contribute to neurodegeneration. It may also improve cognitive function and memory, and has been shown to have anti-anxiety and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethyl-6-methylphenyl)butanamide in lab experiments is its potential therapeutic properties, particularly in the treatment of neurological disorders. It may also be useful in studying the mechanisms of neurodegeneration and inflammation. However, one limitation is that its mechanism of action is not fully understood, which may make it more difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)butanamide. One area of focus is on its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in clinical trials. Additionally, research may focus on its use in studying the mechanisms of neurodegeneration and inflammation, and on developing new compounds based on its structure.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)butanamide involves several steps, starting with the reaction of 2-ethyl-6-methylaniline with chloroacetyl chloride to form 2-ethyl-6-methyl-N-(chloroacetyl)aniline. This intermediate is then reacted with nicotinamide and a base, such as sodium hydride, to form the final product.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)butanamide has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective and anti-inflammatory effects, and may also improve cognitive function.